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Compound of Interest

Compound Name: BMS711939

Cat. No.: B1667236

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of
BMS-711939 in cell culture experiments. BMS-711939 is a potent and selective peroxisome
proliferator-activated receptor alpha (PPARa) agonist, a key regulator of lipid metabolism and
inflammatory responses.

Introduction to BMS-711939

BMS-711939 is a small molecule that functions as a highly selective agonist for PPARQ.
PPARa is a nuclear receptor that, upon activation, forms a heterodimer with the retinoid X
receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator
response elements (PPRES) in the promoter region of target genes. This interaction modulates
the transcription of genes involved in fatty acid oxidation, lipid transport, and inflammation. Due
to its high potency and selectivity, BMS-711939 is a valuable tool for studying the physiological
roles of PPARa and for potential therapeutic development.

Chemical Properties and Handling

A summary of the key chemical properties of BMS-711939 is provided in the table below.
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Property Value

Molecular Formula C22H20CIFN20s6

CAS Number 1000998-62-8

ECso for human PPARa 4 nM

Appearance White to off-white solid (assumed)
Storage Store at -20°C for long-term stability.

Note: Specific solubility data in common laboratory solvents is not readily available. It is
recommended to perform small-scale solubility tests to determine the optimal solvent and
concentration for stock solutions. Dimethyl sulfoxide (DMSQO) is a common solvent for similar

small molecules.

Signaling Pathway of BMS-711939

BMS-711939 exerts its effects by activating the PPARa signaling pathway. The diagram below
illustrates the key steps in this pathway.
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Figure 1: BMS-711939 activates the PPARa signaling pathway.
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Experimental Protocols
Preparation of BMS-711939 Stock Solution

Materials:

e BMS-711939 powder

o Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes

Protocol:

o Determine Solubility (Recommended): Before preparing a high-concentration stock, perform
a small-scale test to confirm the solubility of BMS-711939 in DMSO.

e Prepare Stock Solution:
o Aseptically weigh out a precise amount of BMS-711939 powder.

o Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration
stock solution (e.g., 10 mM).

o Vortex thoroughly until the compound is completely dissolved.

« Sterilization: The DMSO stock solution is considered sterile if prepared from sterile
components under aseptic conditions. Filtration is generally not recommended for high-
concentration DMSO stocks.

o Storage: Aliquot the stock solution into sterile, light-protected microcentrifuge tubes and store
at -20°C. Avoid repeated freeze-thaw cycles.

General Protocol for Treating Cells with BMS-711939

This protocol provides a general workflow for treating adherent cells in culture with BMS-
711939.
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¢ To cite this document: BenchChem. [Preparing BMS-711939 for Cell Culture Experiments:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1667236#preparing-bms-711939-for-cell-culture-
experiments]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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